Cas no 49651-33-4 (2-methylbut-2-enoyl chloride)

• Product Name: 2-methylbut-2-enoyl chloride
• CAS No: 49651-33-4
• MF: C₅H₇ClO
• MW: 118.561480760574
• CID: 2640294
• PubChem ID: 5325503
• Update Time: 2025-04-21

2-methylbut-2-enoyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Butenoyl chloride, 2-Methyl-
• 2-methylbut-2-enoyl chloride
• 35660-94-7
• 49651-33-4
• EINECS 252-659-0
• SCHEMBL248834
• F11166
• MFCD00800725
• (E)-2-methylbut-2-enoyl chloride
• InChI=1/C5H7ClO/c1-3-4(2)5(6)7/h3H,1-2H3/b4-3
• 3-cis-Methyl-methacryloyl chloride
• EN300-261371
• DTXCID701730059
• AKOS025296175
• SCHEMBL248833
• trans-2-Methyl-2-butenoyl chloride, >=97.0%
• (2E)-2-Methyl-2-butenoyl chloride
• AS-46999
• 252-659-0
• Tigloyl Chloride
• T1811
• DB-257095
• TIGLOYLCHLORIDE
• NS00058219
• (E)-2-Methylcrotonoyl chloride
• trans-2-Methyl-2-butenoyl Chloride
• DTXSID801299929
• (2E)-2-methylbut-2-enoyl chloride

• Inchi： 1S/C5H7ClO/c1-3-4(2)5(6)7/h3H,1-2H3/b4-3+
• InChI Key： TUNLYEHIVPWOHK-ONEGZZNKSA-N
• SMILES： ClC(/C(/C)=C/C)=O

Computed Properties

• Exact Mass: 118.0185425Da
• Monoisotopic Mass: 118.0185425Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Acyl halides Acyl chlorides